5-Bromobenzene-1,3-diol
Overview
Description
5-Bromobenzene-1,3-diol is a useful research compound. Its molecular formula is C6H5BrO2 and its molecular weight is 189.01 g/mol. The purity is usually 95%.
The exact mass of the compound this compound is unknown and the complexity rating of the compound is unknown. The United Nations designated GHS hazard class pictogram is Irritant, and the GHS signal word is WarningThe storage condition is unknown. Please store according to label instructions upon receipt of goods.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.
Scientific Research Applications
Occurrence in Consumer Goods and Environmental Fate
One significant aspect of the research on brominated compounds, which include chemicals like 5-Bromobenzene-1,3-diol, focuses on their occurrence in consumer goods and their environmental fate. These compounds, part of a larger group known as novel brominated flame retardants (NBFRs), are increasingly used in various applications. However, there's a growing concern about their potential environmental and health impacts due to their persistence and bioaccumulation. Research indicates large knowledge gaps for many NBFRs, highlighting the need for more comprehensive studies on their occurrence, environmental fate, and toxicity. Such studies are crucial for understanding the implications of these compounds and developing strategies to mitigate their impact (Zuiderveen, Slootweg, & de Boer, 2020).
Health Effects and Toxicological Profile
Another vital area of research related to brominated compounds like this compound is their health effects and toxicological profile. Studies have been conducted to understand the potential health risks associated with exposure to polybrominated dibenzo-p-dioxins (PBDDs) and dibenzofurans (PBDFs), compounds closely related to NBFRs. These studies suggest that brominated compounds share similar toxicity profiles with their chlorinated homologs, but further research is needed to fully assess their health impacts. This underscores the importance of investigating the toxicological aspects of these compounds to better evaluate the risks they pose to human health and the environment (Birnbaum, Staskal, & Diliberto, 2003).
Advances in Catalytic Reactions
Research into the chemical properties and potential applications of brominated compounds, including this compound, extends into the field of synthetic chemistry, particularly in catalytic reactions. Studies have explored the use of these compounds in transition-metal-catalyzed hydroxycarbonylation reactions in aqueous-organic two-phase systems. Such reactions are significant for synthesizing a wide range of chemicals, including pharmaceuticals and polymers. The research highlights the need for improved catalytic methods that offer higher yields, purity, and efficiency, emphasizing the role of brominated compounds in advancing synthetic methodologies (Bertoux, Monflier, Castanet, & Mortreux, 1999).
Safety and Hazards
Future Directions
Mechanism of Action
Target of Action
It is known that bromobenzenes can interact with various proteins and enzymes in the body due to their structural similarity to phenolic compounds .
Mode of Action
Bromobenzenes are known to interact with their targets through hydrogen bonding and hydrophobic interactions . The presence of the bromine atom may enhance the compound’s reactivity, potentially leading to changes in the target’s function .
Biochemical Pathways
Bromobenzenes can potentially affect various biochemical pathways due to their ability to interact with different proteins and enzymes .
Pharmacokinetics
The compound’s bioavailability may be influenced by factors such as its solubility, stability, and the presence of transport proteins .
Result of Action
It is known that the compound is used in the synthesis of antimicrobial compounds, resorcinol derivatives, and polycyclic compounds .
Action Environment
The action, efficacy, and stability of 5-Bromobenzene-1,3-diol can be influenced by various environmental factors. For instance, the compound’s stability may be affected by temperature and the presence of light . Furthermore, the compound’s action and efficacy can be influenced by the physiological environment, including pH and the presence of other biomolecules .
Biochemical Analysis
Biochemical Properties
It is known that bromobenzenes can participate in various biochemical reactions, such as oxidative and reductive formations of hydroxyl groups
Cellular Effects
Bromobenzenes can potentially influence cell function, including impacts on cell signaling pathways, gene expression, and cellular metabolism
Molecular Mechanism
Bromobenzenes can undergo reactions at the benzylic position, including free radical bromination, nucleophilic substitution, and oxidation . These reactions could potentially lead to binding interactions with biomolecules, enzyme inhibition or activation, and changes in gene expression .
Temporal Effects in Laboratory Settings
It is known that 5-Bromobenzene-1,3-diol should be stored under an inert gas (nitrogen or Argon) at 2-8°C .
Properties
IUPAC Name |
5-bromobenzene-1,3-diol | |
---|---|---|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C6H5BrO2/c7-4-1-5(8)3-6(9)2-4/h1-3,8-9H | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
HYHHGFFTWSYNMV-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=C(C=C(C=C1O)Br)O | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C6H5BrO2 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID50339630 | |
Record name | 5-bromobenzene-1,3-diol | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID50339630 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
189.01 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
CAS No. |
106120-04-1 | |
Record name | 5-bromobenzene-1,3-diol | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID50339630 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Record name | 5-Bromoresorcinol | |
Source | European Chemicals Agency (ECHA) | |
URL | https://echa.europa.eu/information-on-chemicals | |
Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
Synthesis routes and methods I
Procedure details
Synthesis routes and methods II
Procedure details
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
Precursor scoring | Relevance Heuristic |
---|---|
Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.